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Compound of Interest

Compound Name: Octacontane

Cat. No.: B3057109 Get Quote

This guide provides an in-depth exploration of octacontane, a saturated, ultra-long-chain

hydrocarbon. Designed for researchers, scientists, and drug development professionals, this

document delves into the core physicochemical properties, synthesis methodologies, and

advanced applications of this unique alkane. By synthesizing established data with field-proven

insights, this guide aims to be an authoritative resource for leveraging octacontane in

innovative research and development endeavors.

Executive Summary: Unveiling the Potential of an
Ultra-Long-Chain Alkane
Octacontane, a linear alkane with eighty carbon atoms, represents a fascinating subject of

study at the intersection of materials science and organic chemistry. Its substantial chain length

imparts distinct properties that make it a valuable model compound and a functional material in

its own right. This guide will illuminate the fundamental characteristics of octacontane, from its

molecular formula and molar mass to its thermal behavior and crystalline structure.

Furthermore, it will explore its current and potential applications, offering a scientifically

grounded perspective for its utilization in specialized fields.

Core Molecular and Physical Properties
At the heart of octacontane's unique characteristics are its fundamental molecular and

physical properties. A thorough understanding of these parameters is crucial for its application

in any scientific or industrial context.
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Molecular Identity
Molecular Formula: C₈₀H₁₆₂[1][2]

Molar Mass: Approximately 1124.1 g/mol [1][3]

IUPAC Name: Octacontane[1]

CAS Number: 7667-88-1[2]

Octacontane is a classic example of a saturated hydrocarbon, consisting solely of carbon and

hydrogen atoms linked by single bonds.[4] Its structure is a long, unbranched chain, which is

foundational to its physical state and intermolecular interactions.

Physicochemical Data
The physicochemical properties of octacontane are summarized in the table below. It is

important to note that experimental data for such a long-chain alkane can be scarce, and some

values are extrapolated or based on trends observed in homologous series.

Property Value Source(s)

Appearance Solid, waxy substance [5]

Boiling Point 680.107 °C at 760 mmHg [2]

Density 0.833 g/cm³ [2]

Solubility
Insoluble in water; soluble in

organic solvents
[5]

Vapor Pressure 0 mmHg at 25°C [2]

The high boiling point and solid state at room temperature are direct consequences of the

strong van der Waals forces between the long hydrocarbon chains.

Synthesis of Octacontane: Methodologies and
Considerations
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The synthesis of high-purity, ultra-long-chain alkanes like octacontane presents significant

challenges due to the potential for side reactions and the difficulty in purification. However,

established organic synthesis routes can be adapted for this purpose.

Common Synthetic Pathways
While a specific, detailed protocol for the industrial-scale synthesis of octacontane is not

readily available in public literature, the synthesis of long-chain alkanes generally relies on a

few key strategies:

Catalytic Hydrogenation of Alkenes: This is a common method where a long-chain alkene

with the corresponding carbon skeleton is reduced to the alkane using a catalyst such as

palladium on carbon (Pd/C) under a hydrogen atmosphere. The challenge lies in the

synthesis of the C₈₀ alkene precursor.

Coupling Reactions: Methods like the Wurtz reaction or adaptations of modern cross-

coupling reactions can be employed to join shorter alkyl chains. However, achieving high

yields for such long chains can be difficult.

A Generalized Laboratory-Scale Synthesis Protocol
Below is a conceptual step-by-step methodology for the synthesis of a long-chain alkane,

which could be adapted for octacontane, likely starting from a long-chain fatty acid or alcohol.

Chain Elongation: Starting with a commercially available long-chain precursor (e.g., a C₂₀

fatty acid), iterative chain elongation steps can be performed. This could involve conversion

to an alkyl halide, followed by a coupling reaction with a suitable organometallic reagent.

Reduction to the Alkane: The resulting long-chain functionalized molecule (e.g., a ketone or

ester) is then fully reduced to the corresponding alkane. A Wolff-Kishner or Clemmensen

reduction are classic methods for such transformations.

Purification: Due to the high molecular weight and low volatility of octacontane, purification

is typically achieved through recrystallization from a suitable non-polar solvent, such as

hexane. The purity of the final product is critical and should be verified using appropriate

analytical techniques.
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The following diagram illustrates a simplified, conceptual workflow for the synthesis of a long-

chain alkane.

Conceptual Synthesis Workflow
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Caption: A conceptual workflow for the synthesis of octacontane.

Characterization Techniques for an Ultra-Long-
Chain Alkane
The characterization of octacontane requires specialized analytical techniques due to its high

molecular weight and low volatility.

Chromatographic and Spectroscopic Methods
A multi-technique approach is often necessary for unambiguous characterization.

Technique Information Obtained Key Considerations

High-Temperature Gas

Chromatography (HT-GC)

Purity and molecular weight

distribution

Requires specialized columns

and high-temperature injection

systems.[5][6]

X-ray Diffraction (XRD)
Crystalline structure and

lamellar spacing

Essential for studying solid-

state properties.[3]

Differential Scanning

Calorimetry (DSC)

Melting point and enthalpy of

fusion

Crucial for applications as a

phase change material.[3]

Fourier-Transform Infrared

Spectroscopy (FTIR)

Presence of C-H bonds and

absence of functional groups

Confirms the alkane structure

and purity.[3]
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Experimental Protocol: Purity Assessment by HT-GC
Instrument: A gas chromatograph equipped with a high-temperature column (e.g., a fused

silica column coated with a stable stationary phase) and a flame ionization detector (FID).

Sample Preparation: Dissolve a small, accurately weighed amount of the synthesized

octacontane in a high-boiling point, non-polar solvent (e.g., carbon disulfide or 1,2,4-

trichlorobenzene).

Injection: Use a high-temperature, programmable temperature vaporization (PTV) injector to

ensure complete volatilization of the sample without discrimination.

Temperature Program: The oven temperature program should start at a moderate

temperature and ramp up to a high final temperature (e.g., >400°C) to ensure the elution of

the high-molecular-weight analyte.

Data Analysis: The resulting chromatogram will show a peak corresponding to octacontane.

The peak area can be used to determine the purity relative to any detected impurities.

The following diagram illustrates the workflow for the characterization of octacontane.
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Characterization Workflow
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Caption: A multi-technique workflow for the characterization of octacontane.

Applications in Research and Industry
The unique properties of octacontane make it a valuable material in several specialized areas.

Model System for Polymer Crystallization
Due to its long, linear chain structure, octacontane serves as an excellent model compound

for studying the crystallization behavior of polyethylene.[3] Its well-defined molecular weight

allows for more precise investigations of nucleation, crystal growth, and chain folding

mechanisms compared to polydisperse polymer samples.

Phase Change Materials (PCMs) for Thermal Energy
Storage
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Long-chain alkanes are promising candidates for phase change materials due to their high

latent heat of fusion. While much of the research has focused on shorter alkanes like

octadecane, the principles extend to longer chains for higher temperature applications.

Octacontane's high melting point could make it suitable for thermal energy storage in

applications requiring stable thermal regulation at elevated temperatures.

Niche Applications
Cosmetics and Skincare: Long-chain alkanes can be used in cosmetic formulations for their

emollient and moisturizing properties, forming a protective barrier on the skin.

Lubricants: At high temperatures, long-chain alkanes can serve as lubricants in specialized

industrial applications.

Potential in Drug Development: A Forward-Looking
Perspective
While direct applications of octacontane in drug delivery are not yet established, the properties

of long-chain alkanes offer intriguing possibilities that warrant further investigation.

Excipients in Formulations
The inert and hydrophobic nature of octacontane could make it a candidate as an excipient in

solid dosage forms, particularly for controlling the release of lipophilic drugs. Its waxy nature

could be utilized in matrix-based sustained-release tablets.

Component of Lipid-Based Drug Delivery Systems
Although not a lipid in the traditional sense, the long alkyl chain of octacontane shares

similarities with the hydrophobic tails of lipids. This suggests its potential use as a component

in solid lipid nanoparticles (SLNs) or nanostructured lipid carriers (NLCs). These systems are

designed to improve the oral bioavailability of poorly water-soluble drugs. The high melting

point of octacontane could contribute to the stability of these nanoparticles. Further research

would be needed to determine its biocompatibility and degradation profile for such applications.

Semifluorinated alkanes are already being explored as drug carriers, indicating the potential for

other long-chain alkanes.[7]
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Conclusion: A Molecule of Significant Potential
Octacontane, with its impressive eighty-carbon chain, stands as a testament to the diverse

properties of alkanes. While its primary applications currently lie in materials science, its

potential as a specialized excipient or a component in advanced drug delivery systems should

not be overlooked. The continued exploration of this and other ultra-long-chain alkanes will

undoubtedly open new avenues for innovation in both research and industrial applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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